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Compound of Interest

Compound Name: Benzyl 6-aminonicotinate

Cat. No.: B582071

Benzyl 6-aminonicotinate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 935687-49-3 Synonyms: Benzyl 6-aminopyridine-3-carboxylate, 6-
Aminonicotinic acid benzyl ester

This technical guide provides a summary of the available information on Benzyl 6-
aminonicotinate. It is intended for an audience of researchers, scientists, and professionals
involved in drug development.

Chemical and Physical Properties

Benzyl 6-aminonicotinate is a pyridine derivative with a benzyl ester functional group. A
summary of its key physicochemical properties is provided in Table 1.
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Property Value Reference
Molecular Formula C13H12N202 [1112]
Molecular Weight 228.25 g/mol [2][3]
Density 1.244 g/cm3 [1]

Boiling Point 420.461°C at 760 mmHg [1]

Flash Point 208.088°C [1]
Refractive Index 1.624 [1]

Storage Keep in a dark place, sealed in )

dry, 2-8°C
Synthesis

A specific, detailed synthesis protocol for Benzyl 6-aminonicotinate is not readily available in
peer-reviewed literature. However, a general method for producing benzyl ester 2-
aminonicotinate derivatives is described in patent EP3088391A1. The following protocol is
adapted from the synthesis of a structurally related compound, 2-amino-6-methyl nicotinic acid-
4-phenoxybenzyl, and serves as a representative experimental procedure.

Experimental Protocol: Representative Synthesis

Objective: To synthesize a benzyl 6-aminonicotinate derivative via esterification.
Materials:

6-Aminonicotinic acid

Benzyl alcohol (or a substituted benzyl alcohol)

N,N-dimethylformamide (DMF)

Thionyl chloride or Oxalyl chloride

A suitable base (e.g., Potassium carbonate, 4-dimethylaminopyridine)
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e Dichloromethane (DCM)
o Standard laboratory glassware and purification apparatus (silica gel for chromatography)
e Solvents for chromatography (e.g., Hexane, Ethyl acetate)
Procedure:
 Activation of the Carboxylic Acid:
o Suspend 6-aminonicotinic acid in a suitable solvent such as Dichloromethane.
o Cool the suspension to a low temperature (e.g., 5°C).
o Add a halogenating agent like oxalyl chloride along with a catalytic amount of DMF.
o Stir the mixture for a sufficient time (e.g., 2 hours) to form the acyl chloride intermediate.

o Esterification:

[¢]

In a separate flask, dissolve the corresponding benzyl alcohol and a base (e.g., 4-
dimethylaminopyridine) in Dichloromethane.

[¢]

Cool this solution to a low temperature (e.g., 5°C).

[¢]

Slowly add the acyl chloride solution prepared in step 1 to the alcohol solution.

[e]

Allow the reaction to proceed with stirring for a set duration (e.g., 1 hour).
o Workup and Purification:

o Quench the reaction by adding water.

o Separate the organic layer.

o Wash the organic layer with saturated brine.

o Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate).
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o Remove the solvent under reduced pressure.

o Purify the crude product by silica gel column chromatography using an appropriate solvent
system (e.g., a gradient of hexane and ethyl acetate).

The following diagram illustrates the general workflow for this synthesis.
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Caption: General synthesis workflow for Benzyl 6-aminonicotinate.

Biological Activity and Drug Development Potential

As of the latest available information, there are no published studies detailing the biological
activity, mechanism of action, or potential therapeutic applications of Benzyl 6-
aminonicotinate (CAS 935687-49-3). While related compounds containing the
aminonicotinate or benzyl scaffold have been investigated for various activities, including as
potential anticancer agents, this specific molecule remains uncharacterized in the biological
context.

For drug development professionals, Benzyl 6-aminonicotinate represents a novel chemical
entity that would require extensive screening to determine its pharmacological profile. A
potential starting point for such an investigation is outlined in the conceptual workflow below.
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Caption: A conceptual workflow for the biological evaluation of Benzyl 6-aminonicotinate.
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Quantitative Data

There is currently no publicly available quantitative data, such as ICso, ECso, Or
pharmacokinetic parameters, for Benzyl 6-aminonicotinate.

Conclusion

Benzyl 6-aminonicotinate is a chemical compound for which basic physicochemical
properties are known and a synthetic route can be proposed based on established chemical
principles. However, a critical gap exists in the understanding of its biological properties. For
the scientific and drug development community, this compound represents an unexplored area
of chemical space that requires primary screening and further investigation to uncover any
potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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